Cas no 1251600-16-4 (4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide)

• Product Name: 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide
• CAS No: 1251600-16-4
• MF: C₂₀H₂₁N₅O₃S
• MW: 411.477442502975
• CID: 5396797
• Update Time: 2025-07-15

4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino]benzenesulfonamide
• 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide

• Inchi： 1S/C20H21N5O3S/c1-13-4-9-16-18(24-14-5-7-15(8-6-14)29(21,27)28)17(12-22-19(16)23-13)20(26)25-10-2-3-11-25/h4-9,12H,2-3,10-11H2,1H3,(H2,21,27,28)(H,22,23,24)
• InChI Key： GZOSBJLIOXCPCN-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(NC2C3C(N=CC=2C(N2CCCC2)=O)=NC(C)=CC=3)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide

Introduction to 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251600-16-4, specifically named as 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its multi-faceted functional groups, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The presence of both aromatic and heterocyclic components in its framework suggests a high degree of versatility, making it a subject of intense study among researchers.

At the core of this compound's appeal lies its unique structural motif, which integrates a benzene-1-sulfonamide moiety with a 7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl group. This combination not only imparts distinct chemical properties but also opens up possibilities for interactions with biological targets. The sulfonamide group, known for its role in medicinal chemistry, often serves as a key pharmacophore in the design of bioactive molecules. Its ability to engage in hydrogen bonding and form stable complexes with biological receptors makes it particularly valuable in drug development.

The naphthyridine scaffold, a bicyclic aromatic system, is another critical feature of this compound. Naphthyridines have been widely explored in medicinal chemistry due to their broad spectrum of biological activities. They are known to exhibit properties such as kinase inhibition, DNA intercalation, and antimicrobial effects. The specific substitution pattern in this compound's naphthyridine ring, including the 7-methyl and 3-(pyrrolidine-1-carbonyl) groups, further enhances its potential by modulating its electronic and steric properties. This fine-tuning allows for targeted interactions with specific biological targets, which is crucial for developing effective therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological systems. These studies have revealed that the 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide scaffold can effectively bind to various protein targets, including enzymes and receptors involved in critical cellular processes. For instance, preliminary computational studies suggest that this compound may interact with kinases, which are pivotal in regulating cell growth and metabolism. Such interactions could potentially lead to the development of novel inhibitors for treating diseases associated with kinase overactivity.

In addition to its structural complexity, this compound exhibits promising pharmacokinetic properties. The sulfonamide group not only enhances solubility but also contributes to metabolic stability, which are essential factors for drug efficacy. Furthermore, the presence of the pyrrolidine moiety introduces flexibility into the molecule, allowing it to adopt multiple conformations that can optimize binding affinity to biological targets. These characteristics make it an attractive candidate for further optimization in drug discovery programs.

The field of chemical biology has seen remarkable progress in recent years, largely driven by the development of innovative tools and methodologies for studying molecular interactions. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have provided invaluable insights into the structure-function relationships of complex molecules like 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide. These high-resolution structural data have enabled researchers to refine their understanding of how this compound interacts with biological targets at the atomic level.

One particularly exciting area of research involves the exploration of this compound's potential as an anti-cancer agent. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Targeting key signaling pathways involved in cancer progression has been a major focus in oncology research. The structural features of 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide suggest that it may interfere with critical cancer-related pathways by inhibiting specific enzymes or receptors. Preliminary experimental data indicate that derivatives of this compound exhibit inhibitory effects on certain kinases known to be overexpressed in cancer cells.

Another promising application lies in the field of infectious diseases. The rise of antibiotic-resistant bacteria poses a significant global health challenge. Developing new antibiotics with novel mechanisms of action is crucial for combating these resistant strains. The unique scaffold of 4-{[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide offers potential as a lead compound for designing next-generation antibiotics. Its ability to interact with bacterial enzymes or cell wall components could lead to the discovery of drugs that are effective against multidrug-resistant pathogens.

The development of new therapeutic agents is not without challenges, however. Ensuring safety and efficacy through rigorous preclinical testing is essential before any compound can enter clinical trials. Researchers are employing advanced screening technologies to assess the potential toxicity and pharmacological activity of this compound early in the drug discovery process. These efforts are crucial for identifying promising candidates while minimizing risks associated with new therapies.

Collaborations between academic institutions and pharmaceutical companies have played a pivotal role in advancing research related to compounds like CAS number 1251600-16-4. Such partnerships facilitate the sharing of resources and expertise, accelerating the pace at which new drugs are discovered and developed. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are able to explore complex molecular interactions more effectively than ever before.

In conclusion,4-{[7-methyl-3-(pyrrolidine - 1 - carbonyl) - 1 , 8 - naphthyridin - 4 - yl]amino}benzene - 1 - sulfonamide represents a significant advancement in chemical biology and pharmaceutical research due to its intricate structure and multifaceted potential applications . Its unique combination of functional groups makes it an attractive candidate for further exploration as a therapeutic agent . As research continues , it is likely that new insights will emerge , further solidifying its importance in the fight against various diseases . The ongoing efforts by scientists worldwide underscore the importance of innovative compounds like this one in addressing global health challenges .